Cas no 233255-43-1 (4-(Butoxymethyl)-2-ethoxyphenol)
233255-43-1 structure
Product Name:4-(Butoxymethyl)-2-ethoxyphenol
CAS No:233255-43-1
MF:C13H20O3
MW:224.296104431152
CID:2836982
PubChem ID:71356801
Update Time:2025-04-21
4-(Butoxymethyl)-2-ethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 233255-43-1
- DTXSID60780917
- 4-(BUTOXYMETHYL)-2-ETHOXYPHENOL
- Phenol, 4-(butoxymethyl)-2-ethoxy-
- 4-(Butoxymethyl)-2-ethoxyphenol
-
- Inchi: 1S/C13H20O3/c1-3-5-8-15-10-11-6-7-12(14)13(9-11)16-4-2/h6-7,9,14H,3-5,8,10H2,1-2H3
- InChI Key: OEKTUVAECLQJIW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(=C(C=1)OCC)O)CCCC
Computed Properties
- Exact Mass: 224.14124450Da
- Monoisotopic Mass: 224.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
4-(Butoxymethyl)-2-ethoxyphenol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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